Cas no 1806268-19-8 (Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate)

• Product Name: Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate
• CAS No: 1806268-19-8
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4944627
• Update Time: 2025-10-23

Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate

• Inchi： 1S/C12H11NO4/c1-2-17-12(16)5-8-3-9(7-14)10(6-13)11(15)4-8/h3-4,7,15H,2,5H2,1H3
• InChI Key： ANWMGTSSIMOBMS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C(C#N)=C(C=O)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate

Comprehensive Overview of Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate (CAS No. 1806268-19-8)

Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate (CAS No. 1806268-19-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of a cyano group, a formyl group, and a hydroxyl group on a phenylacetate backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₁NO₄, highlights its potential for diverse applications, ranging from drug development to material science.

The growing interest in Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate aligns with the broader trend of exploring multifunctional intermediates for sustainable chemistry. Researchers are increasingly focusing on compounds like this due to their ability to participate in green synthesis and catalytic transformations, which are pivotal for reducing environmental impact. The compound's reactive sites make it a valuable building block for constructing complex molecules, particularly in the development of biologically active agents and functional materials.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate?" The answer lies in its role as a precursor for heterocyclic compounds, which are foundational in medicinal chemistry. For instance, the formyl group can undergo condensation reactions to form imines or hydrazones, while the cyano group can be hydrolyzed to carboxylic acids or reduced to amines. These transformations are critical for designing new therapeutic agents with enhanced efficacy and selectivity.

Another hot topic in the scientific community is the integration of AI-driven drug discovery with traditional synthetic methods. Compounds like Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate are often screened using machine learning algorithms to predict their bioactivity and optimize synthetic routes. This synergy between experimental and computational approaches accelerates the identification of promising candidates for targeted therapies, addressing unmet medical needs.

From a technical perspective, the compound's physicochemical properties—such as solubility, melting point, and stability—are frequently investigated to ensure its suitability for industrial-scale production. Recent studies have also explored its potential in photocatalysis and electrochemical applications, leveraging its electron-withdrawing groups to facilitate charge transfer processes. These advancements underscore its relevance in emerging fields like renewable energy and smart materials.

In conclusion, Ethyl 4-cyano-3-formyl-5-hydroxyphenylacetate (CAS No. 1806268-19-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted reactivity, coupled with its alignment with sustainable development goals, positions it as a compound of enduring significance. As research continues to unveil new applications, this molecule is poised to play a pivotal role in shaping the future of chemical synthesis and material design.